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Compound of Interest

Compound Name: 2-Chlorophenylglycine

Cat. No.: B1296332 Get Quote

This guide provides an in-depth overview of 2-Chlorophenylglycine, a pivotal intermediate in

the pharmaceutical industry, particularly in the synthesis of the antiplatelet agent Clopidogrel.[1]

[2][3] Aimed at researchers, scientists, and professionals in drug development, this document

details its chemical identity, physicochemical properties, safety information, and experimental

protocols for its synthesis.

Chemical Identification and Properties
2-Chlorophenylglycine is a non-proteinogenic amino acid characterized by a chlorophenyl

group attached to the alpha-carbon of glycine. It exists as a racemic mixture, DL-2-(2-

Chlorophenyl)glycine, and as individual enantiomers.[3][4]

Chemical Identifiers
Multiple CAS Numbers are associated with 2-Chlorophenylglycine and its different forms. The

most commonly cited CAS Number for the racemic mixture is 88744-36-9.[5][6][7][8][9][10]

Another frequently referenced CAS number for the DL-form is 141196-64-7.[1][2][3][11][12]
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Identifier Value Source(s)

IUPAC Name
2-amino-2-(2-

chlorophenyl)acetic acid
[1][7][10]

CAS Number (Racemic) 88744-36-9 [5][6][7][8][9][10]

141196-64-7 [1][2][3][11][12]

Molecular Formula C₈H₈ClNO₂ [1][5][7][8]

Canonical SMILES
C1=CC=C(C(=C1)C(C(=O)O)N

)Cl
[1][7]

InChI Key
LMIZLNPFTRQPSF-

UHFFFAOYSA-N
[1][7][10]

Physicochemical Data
The physical and chemical properties of 2-Chlorophenylglycine are crucial for its handling,

storage, and application in synthetic processes.
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Property Value Source(s)

Molecular Weight 185.61 g/mol [5][6][7][9]

Appearance
White to off-white powder or

crystalline solid
[5][6][8][9]

Melting Point 182.9 °C [10]

185.4-186.8 °C [4]

186 °C (decomposes) [9]

218-220 °C (decomposes) [5][8]

Boiling Point (Predicted) 318.8 ± 32.0 °C [5][8]

Solubility

Slightly soluble in water;

soluble in dilute aqueous acids

and alkalis.

[3]

pKa (Predicted) 1.69 ± 0.10 [5][8]

Safety and Handling
Understanding the hazards associated with 2-Chlorophenylglycine is essential for safe

laboratory and industrial practices.

GHS Hazard Information
Hazard Statement Description Source(s)

H315 Causes skin irritation [5][12][13][14]

H319 Causes serious eye irritation [5][12][13][14]

H335 May cause respiratory irritation [5][12][13]

Precautionary Statements
Key precautionary statements for handling 2-Chlorophenylglycine include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][12][13]
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P264: Wash skin thoroughly after handling.[13][14]

P280: Wear protective gloves/eye protection/face protection.[13][14]

P302 + P352: IF ON SKIN: Wash with plenty of water.[13][14]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5][12][13]

Experimental Protocols
The synthesis of racemic 2-Chlorophenylglycine is commonly achieved through a Strecker-

type synthesis.

Synthesis of DL-2-(2-Chlorophenyl)glycine
This protocol describes a general procedure for the synthesis of racemic 2-
Chlorophenylglycine.[4][5]

Materials:

2-Chlorobenzaldehyde

Ammonium hydrogencarbonate (NH₄HCO₃)

Sodium cyanide (NaCN)

Methanol

Water

45% Sodium hydroxide (NaOH) solution

Activated carbon

50% Sulfuric acid (H₂SO₄)

Procedure:
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A solution of 2-chlorobenzaldehyde, ammonium hydrogencarbonate (23.7 g), and sodium

cyanide (14.7 g) is prepared in a mixture of 500 ml of methanol and 500 ml of water.[4]

The mixture is stirred at 65-70°C for 5 hours.[4]

The solution is then concentrated and transferred to an autoclave. 45% NaOH solution is

added, and the mixture is refluxed for 4 hours at 120°C.[4]

After cooling, 2 g of activated carbon is added to the reaction mixture and stirred for 10

minutes for decolorization.[4][5]

The activated carbon is removed by filtration.[4][5]

The pH of the filtrate is adjusted to 7-8 with 50% H₂SO₄.[4][5]

The resulting precipitate is collected by filtration and washed with water to yield 2-
chlorophenylglycine.[4][5]

Process Visualization
The following diagrams illustrate the synthesis workflow and the logical relationship of the

components.
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Reactants

Synthesis Steps Product

reagent

process

product

2-Chlorobenzaldehyde

NH4HCO3

Stirring at 65-70°CNaCN

Methanol/Water

Hydrolysis with NaOH Decolorization with
Activated Carbon Precipitation with H2SO4 DL-2-Chlorophenylglycine

Click to download full resolution via product page

Caption: Workflow for the synthesis of DL-2-Chlorophenylglycine.
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start intermediate final Intermediate Hydantoin
(not isolated)

DL-2-Chlorophenylglycine

Hydrolysis

Clopidogrel Synthesis

Click to download full resolution via product page

Caption: Logical relationship of 2-Chlorophenylglycine in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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